BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Tris[2-
(dimethylamino)ethyl]Jamine (MesTREN)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris[2-(dimethylamino)ethyl]lamine

Cat. No.: B034753

CAS Number: 33527-91-2

This technical guide provides a comprehensive overview of Tris[2-
(dimethylamino)ethyllamine, a versatile tertiary amine widely utilized in academic and
industrial research. Known by its synonym MesTREN, this compound has garnered significant
attention for its role as a highly effective ligand in coordination chemistry and catalysis,
particularly in the field of polymer synthesis. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed insights into its properties,
synthesis, and key applications, supplemented with experimental protocols and visual
diagrams.

Chemical and Physical Properties

Tris[2-(dimethylamino)ethyl]amine is a colorless to light yellow liquid with a characteristic
amine odor. It is an aliphatic tertiary amine that functions as a quadridentate ligand, capable of
coordinating to a single metal center through its four nitrogen atoms.[1][2][3][4] This structural
feature is central to its utility in forming stable metal complexes.

Table 1: Physicochemical Properties of Tris[2-(dimethylamino)ethylJamine
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Property Value Reference(s)
Molecular Formula C12H30Na4 [5]

Molecular Weight 230.39 g/mol [5]

Boiling Point 88 °C (1.9 Torr) [6]

Density 0.862 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.4540 - 1.455 [2][6]

Flash Point 104 °C (closed cup) [2][6]

Water Solubility Miscible [6]
Appearance Clear colorless to yellow liquid [7]

Synthesis of Tris[2-(dimethylamino)ethyl]amine

The most common and effective method for synthesizing MesTREN is through the exhaustive
methylation of its precursor, tris(2-aminoethyl)amine (TREN).[8] The Eschweiler-Clarke
reaction, which utilizes formic acid and formaldehyde, is a widely adopted procedure for this
transformation.[8]

Experimental Protocol: Synthesis via Eschweliler-Clarke
Reaction

This protocol is adapted from literature procedures for the synthesis of Mes TREN.[7][9]

Materials:

Tris(2-aminoethyl)amine (TREN)

Hydrochloric acid (HCI) in Methanol (MeOH) (3 M)

Formic acid

Formaldehyde (agueous solution)

Sodium hydroxide (NaOH)
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Diethyl ether

Anhydrous sodium sulfate or magnesium sulfate

Methanol (MeOH)

Distilled water

Procedure:

 In a round-bottom flask, dissolve tris(2-aminoethyl)amine (e.g., 4.0 mL, 0.027 mol) in
methanol (50 mL).[7]

e Slowly add a 3 M solution of HCI in methanol (30 mL) dropwise to the TREN solution while
stirring at room temperature.[7]

 After stirring for 1 hour, a precipitate of the hydrochloride salt of TREN will form. Collect the
solid by filtration and wash it three times with methanol (50 mL). Dry the solid in vacuo.[7][9]

e In a separate reaction vessel, combine the dried TREN hydrochloride salt (e.g., 6.72 g, 0.026
mol) with distilled water (10 mL), formic acid (50 mL), and aqueous formaldehyde (46 mL).[7]

e Heat the mixture in an oil bath at 120 °C with continuous stirring for approximately 6 hours,
or until the evolution of carbon dioxide ceases.[7]

 After the reaction is complete, remove the volatile components by rotary evaporation.[7]

 To the resulting solid residue, add a 10 wt% aqueous solution of NaOH (100 mL) to
neutralize the mixture and deprotonate the amine.[7]

o Extract the aqueous phase four times with diethyl ether (100 mL each).[7]

o Combine the organic layers and dry them over anhydrous sodium sulfate or magnesium
sulfate.[7]

o Concentrate the dried organic phase by rotary evaporation to remove the ether.[7]
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» Purify the crude product by vacuum distillation (e.g., at 62 °C) to obtain Tris[2-

(dimethylamino)ethyllamine as a colorless oily liquid.[7]

Synthesis Workflow of Tris[2-(dimethylamino)ethyllamine

Step 1: Salt Formation
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Caption: Synthesis workflow for Tris[2-(dimethylamino)ethyllamine.
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Applications in Research and Development

Tris[2-(dimethylamino)ethyl]amine is a versatile compound with a broad range of
applications, primarily stemming from its ability to act as a potent chelating ligand for various
metal ions.

Table 2: Key Applications of Tris[2-(dimethylamino)ethyl]amine

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b034753?utm_src=pdf-body
https://www.benchchem.com/product/b034753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Application Area Description Reference(s)

Serves as a highly effective
ligand in Atom Transfer Radical
Polymerization (ATRP),
Polymer Chemistry enabling the synthesis of
polymers with controlled
molecular weights and narrow
polydispersity.[1][2][3][4][10]

Forms catalytically active
complexes with transition
] metals (e.g., copper, cobalt,
Catalysis ) ) )
nickel) for various organic
transformations, including the

partial oxidation of alkanes.[11]

Used to synthesize and study
the properties of metal
complexes with diverse
Coordination Chemistry coordination geometries,
including those with alkali
metals, transition metals, and
f-block elements.[3][6][12]

Employed in macrocyclization
) ) processes and as a catalyst in
Organic Synthesis _
the preparation of

polyurethanes.[6][13]

Investigated for its potential
role in pharmaceutical
formulations, particularly
concerning pH stability and
Drug Development solubility. It has also been
noted in the context of CXCR4
antagonism, a target relevant
to cancer metastasis and HIV

entry.
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Utilized in cell culture media to
Biotechnology promote cell growth and

viability.

Role in Atom Transfer Radical Polymerization (ATRP)

One of the most significant applications of MesTREN is as a ligand in copper-catalyzed ATRP.
The MesTREN ligand coordinates with the copper(l) catalyst, forming a complex that facilitates
the reversible activation of a dormant alkyl halide initiator to a propagating radical. This process
allows for the controlled growth of polymer chains.

Experimental Protocol: ARGET ATRP of Styrene

The following is a general procedure for Activators Regenerated by Electron Transfer (ARGET)
ATRP of styrene using a Cu(ll)/MesTREN catalyst system, adapted from the literature.[14]

Materials:

Styrene (inhibitor removed)

e Anisole (degassed)

e Copper(ll) chloride (CuClz2)

o Tris[2-(dimethylamino)ethyl]amine (MesTREN)
o Ethyl a-bromoisobutyrate (EBIB)

o Tin(ll) 2-ethylhexanoate (Sn(EH)z)

e Nitrogen gas

Schlenk flask and syringes
Procedure:

e To a dry Schlenk flask thoroughly purged with nitrogen, add degassed styrene (e.g., 5.0 mL,
44 mmol) and anisole (1.5 mL) via degassed syringes.[14]
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In a separate vial, prepare a solution of the CuCl2/MesTREN complex by dissolving CuCl2
(e.g., 0.29 mg, 2.2 x 10~3 mmol) and MesTREN (0.57 yL, 2.2 x 10~3 mmol) in degassed
anisole (0.5 mL).[14]

Add the catalyst solution to the Schlenk flask containing the monomer via a syringe.[14]

Initiate the polymerization by adding the initiator, ethyl a-bromoisobutyrate (EBiB), and the
reducing agent, tin(ll) 2-ethylhexanoate (Sn(EH)2), to the reaction mixture. The molar ratio of
reactants can be, for example, [Styrene]:[EBiB]:[CuClz]:[MesTREN]:[Sn(EH)z] =
216:1:0.001:0.01:0.01.[14]

Place the sealed flask in a thermostated oil bath at the desired reaction temperature (e.g.,
110 °C).[14]

Monitor the progress of the polymerization by taking samples at regular intervals and
analyzing them for monomer conversion (e.g., by gas chromatography) and polymer
molecular weight and polydispersity (e.g., by size-exclusion chromatography).

Terminate the polymerization by opening the flask and exposing the catalyst to air. The
polymer can then be purified by precipitation in a non-solvent like methanol.

Mechanism of ATRP with MesTREN-Cu Complex

Activation/Deactivation Cycle Regeneration (ARGET)
) Reducing Agent
P-X (Dormant Chain) [Cu(l)/MesTREN]* (e.g., Sn(EH)2)
k_act |k_deact
Propagation
P+ (Propagating Radical) Monomer (M) Oxidized Agent

P-Me
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Click to download full resolution via product page

Caption: ATRP mechanism featuring the MesTREN-copper complex.

Coordination Chemistry

The tripodal structure of MesTREN allows it to form well-defined coordination complexes with a
variety of metal ions. The four nitrogen donor atoms typically bind to a single metal center,
resulting in a trigonal bipyramidal or distorted octahedral geometry. This coordination stabilizes
the metal ion and modulates its reactivity, which is fundamental to its catalytic activity.

Caption: Coordination of MesTREN to a central metal ion.

Safety and Handling

Tris[2-(dimethylamino)ethyl]amine is a corrosive substance that can cause severe skin burns
and eye damage.[7][15] It is essential to handle this chemical with appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. Work should be conducted in a well-ventilated fume hood. In case of contact, immediately
flush the affected area with copious amounts of water and seek medical attention. Store the
compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

Conclusion

Tris[2-(dimethylamino)ethyl]amine (MesTREN) is a cornerstone ligand in modern
coordination and polymer chemistry. Its unique structural features enable the formation of
highly active and versatile catalysts for a range of chemical transformations, most notably Atom
Transfer Radical Polymerization. The detailed protocols and mechanistic insights provided in
this guide are intended to facilitate its effective use in research and development, paving the
way for further innovations in materials science and catalysis. As research continues to uncover
new applications, the importance of MesTREN in the scientific community is poised to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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